N-(1-{[(4-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide

• IUPAC Name: N-[(2E,4E)-1-(4-methoxyanilino)-1-oxohexa-2,4-dien-2-yl]benzamide
• InChI: InChI=1S/C20H20N2O3/c1-3-4-10-18(22-19(23)15-8-6-5-7-9-15)20(24)21-16-11-13-17(25-2)14-12-16/h3-14H,1-2H3,(H,21,24)(H,22,23)/b4-3+,18-10+
• InChI Key: FQXFUFYGYVFQDK-DGDUMEAGSA-N
• Canonical SMILES: CC=CC=C(C(=O)NC1=CC=C(C=C1)OC)NC(=O)C2=CC=CC=C2
• Isomeric SMILES: C/C=C/C=C(\C(=O)NC1=CC=C(C=C1)OC)/NC(=O)C2=CC=CC=C2
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

N-(1-{[(4-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide, also known as MPACPB, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of N-(1-{[(4-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide involves the inhibition of tubulin polymerization, which is an important process in cell division. This inhibition leads to the arrest of cancer cells in the G2/M phase of the cell cycle, ultimately leading to cell death.
Biochemical and Physiological Effects:
N-(1-{[(4-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the formation of new blood vessels, which is important in the growth and spread of cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-{[(4-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide in lab experiments is its potential as an anticancer drug. However, one limitation is the need for further studies to determine its efficacy and safety in vivo.

Future Directions

There are several potential future directions for the study of N-(1-{[(4-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide. One direction is the development of more potent analogs of N-(1-{[(4-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide for use as anticancer drugs. Another direction is the study of the effects of N-(1-{[(4-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide on other diseases, such as neurodegenerative diseases. Additionally, further studies are needed to determine the safety and efficacy of N-(1-{[(4-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide in vivo.

Scientific Research Applications

N-(1-{[(4-methoxyphenyl)amino]carbonyl}-1,3-pentadien-1-yl)benzamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of anticancer drugs.